Cas no 6962-62-5 (2',4'-Dihydroxy-3,4-methylenedioxychalcone)

• Product Name: 2',4'-Dihydroxy-3,4-methylenedioxychalcone
• CAS No: 6962-62-5
• MF: C₁₆H₁₂O₅
• MW: 284.263484954834
• CID: 529004
• PubChem ID: 5355468
• Update Time: 2025-04-19

2',4'-Dihydroxy-3,4-methylenedioxychalcone Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,3-(1,3-benzodioxol-5-yl)-1-(2,4-dihydroxyphenyl)-
• (E)-3-(1,3-benzodioxol-5-yl)-1-(2,4-dihydroxyphenyl)prop-2-en-1-one
• (E)-3-(benzo[d][1,3]dioxol-5-yl)-1-(2,4-dihydroxyphenyl)prop-2-en-1-one
• 3-Benzo[1,3]dioxol-5-yl-1-(2,4-dihydroxy-phenyl)-propenon
• 3-benzo[1,3]dioxol-5-yl-1-(2,4-dihydroxy-phenyl)-propenone
• AC1NS7IX
• HMS3078P24
• NSC37437
• MLS002608039
• 6962-62-5
• SMR001526791
• CHEMBL1711997
• NSC-37437
• DTXSID30417960
• SCHEMBL13905820
• 2',4'-Dihydroxy-3,4-methylenedioxychalcone

• Inchi： 1S/C16H12O5/c17-11-3-4-12(14(19)8-11)13(18)5-1-10-2-6-15-16(7-10)21-9-20-15/h1-8,17,19H,9H2/b5-1+
• InChI Key： SQQNYFMYKXCRKD-ORCRQEGFSA-N
• SMILES： O1COC2C=CC(/C=C/C(C3C=CC(=CC=3O)O)=O)=CC1=2

Computed Properties

• Exact Mass: 284.06846
• Monoisotopic Mass: 284.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76A^2
• XLogP3: 3.3

Experimental Properties

• Density: 1.436
• Boiling Point: 515.9°C at 760 mmHg
• Flash Point: 197.1°C
• Refractive Index: 1.706
• PSA: 75.99
• LogP: 2.72260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxychalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxychalcones